Cas no 2229585-39-9 (methyl 3-(3-aminoprop-1-en-2-yl)thiophene-2-carboxylate)

• Product Name: methyl 3-(3-aminoprop-1-en-2-yl)thiophene-2-carboxylate
• CAS No: 2229585-39-9
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 5798299
• PubChem ID: 165784705
• Update Time: 2025-09-27

methyl 3-(3-aminoprop-1-en-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-aminoprop-1-en-2-yl)thiophene-2-carboxylate
• EN300-1756004
• 2229585-39-9

• Inchi： 1S/C9H11NO2S/c1-6(5-10)7-3-4-13-8(7)9(11)12-2/h3-4H,1,5,10H2,2H3
• InChI Key： YAWVUKPWJMOKHM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)C(=C)CN

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 3-(3-aminoprop-1-en-2-yl)thiophene-2-carboxylate

Methyl 3-(3-Aminoprop-1-en-2-yl)Thiophene-2-Carboxylate: A Comprehensive Overview

Methyl 3-(3-Aminoprop-1-en-2-yl)Thiophene-2-Carboxylate, identified by the CAS number 2229585-39-9, is a fascinating compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as methyl thiophene carboxylate derivative, has garnered attention due to its unique structure and functional groups. The molecule consists of a thiophene ring, a carboxylic acid ester group, and an aminoalkenyl substituent, making it a versatile building block for organic synthesis.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery and material science. The presence of the thiophene ring in methyl 3-(3-Aminoprop-1-en-2-yl)Thiophene-2-Carboxylate contributes to its aromatic stability and electronic properties, which are crucial for its reactivity in various chemical reactions. The amino group attached to the propenyl chain adds another layer of functionality, enabling this compound to participate in nucleophilic additions, Michael additions, and other organocatalytic processes.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have explored its role in synthesizing heterocyclic compounds with anti-inflammatory and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of methyl thiophene carboxylate could inhibit COX enzymes, which are key targets in inflammation-related diseases.

In addition to its pharmaceutical applications, methyl 3-(3-Aminoprop-1-en-2-yl)Thiophene-2-Carboxylate has shown promise in materials science. Its ability to form self-assembled monolayers and coordinate with metal ions makes it a candidate for use in sensors and electronic devices. Recent advancements in nanotechnology have further expanded its potential as a component in organic electronics.

The synthesis of this compound typically involves multi-step processes, including alkylation, coupling reactions, and esterification. A notable approach reported in *Organic Letters* utilized a palladium-catalyzed cross-coupling reaction to construct the aminoalkenyl-thiophene system efficiently. This method not only enhances the yield but also ensures high purity, which is essential for downstream applications.

From an environmental standpoint, the development of sustainable synthesis routes for methyl thiophene carboxylate derivatives is a growing area of interest. Green chemistry principles are being applied to minimize waste and reduce the use of hazardous reagents. For example, researchers have explored enzymatic catalysis and microwave-assisted synthesis as eco-friendly alternatives to traditional methods.

In conclusion, methyl 3-(3-Aminoprop-1-en-2-yl)Thiophene-2-Carboxylate (CAS No: 2229585-39) is a multifaceted compound with diverse applications across pharmaceuticals, materials science, and organic synthesis. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in these fields. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.